Cas no 1246548-50-4 (3-methyl-1-(phenylmethyl)-2,5-Piperazinedione)

• Product Name: 3-methyl-1-(phenylmethyl)-2,5-Piperazinedione
• CAS No: 1246548-50-4
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• MDL: MFCD03265480
• CID: 1103017
• PubChem ID: 18933055
• Update Time: 2025-04-20

3-methyl-1-(phenylmethyl)-2,5-Piperazinedione Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1-(phenylmethyl)-2,5-Piperazinedione
• AB13941
• 1-Benzyl-3-methyl-piperazine-2,5-dione
• 1246548-50-4
• AKOS014209686
• 1-BENZYL-3-METHYLPIPERAZINE-2,5-DIONE
• 132871-09-1
• MFCD03265480
• AB6240
• SCHEMBL8576433

• MDL： MFCD03265480
• Inchi： 1S/C12H14N2O2/c1-9-12(16)14(8-11(15)13-9)7-10-5-3-2-4-6-10/h2-6,9H,7-8H2,1H3,(H,13,15)
• InChI Key： HNTYWRJULQTORS-UHFFFAOYSA-N
• SMILES： O=C1C(C)NC(CN1CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 218.105527694g/mol
• Monoisotopic Mass: 218.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 49.4Ų